Cas no 1805238-38-3 (3-Chloro-4-methyl-2-nitrobenzoyl chloride)

• Product Name: 3-Chloro-4-methyl-2-nitrobenzoyl chloride
• CAS No: 1805238-38-3
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 5006903
• Update Time: 2025-05-20

3-Chloro-4-methyl-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methyl-2-nitrobenzoyl chloride
• CC1=C(C(=C(C(=O)Cl)C=C1)[N+](=O)[O-])Cl

• Inchi： 1S/C8H5Cl2NO3/c1-4-2-3-5(8(10)12)7(6(4)9)11(13)14/h2-3H,1H3
• InChI Key： DZXLETSLRLTBQB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)Cl)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 3-Chloro-4-methyl-2-nitrobenzoyl chloride

3-Chloro-4-methyl-2-nitrobenzoyl Chloride

The compound 3-Chloro-4-methyl-2-nitrobenzoyl Chloride (CAS No. 1805238-38-3) is a highly reactive aromatic compound with significant applications in organic synthesis and materials science. This compound, often abbreviated as CMNC, is characterized by its unique structure, which includes a benzene ring substituted with chlorine, methyl, and nitro groups, along with a reactive acyl chloride moiety. The combination of these functional groups makes it a versatile building block in chemical research and industrial processes.

Recent studies have highlighted the importance of CMNC in the development of advanced materials, particularly in the synthesis of high-performance polymers and specialty chemicals. Researchers have demonstrated that the reactivity of CMNC can be fine-tuned by modifying the substituents on the benzene ring, leading to novel materials with tailored properties. For instance, the nitro group at the 2-position provides strong electron-withdrawing effects, enhancing the electrophilic character of the acyl chloride group, which is crucial for nucleophilic acyl substitution reactions.

In terms of synthesis, CMNC is typically prepared via a multi-step process involving chlorination, nitration, and acylation reactions. The selectivity of these reactions is critical to obtaining high-purity CMNC, as impurities can significantly impact its reactivity and performance in downstream applications. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing CMNC, reducing waste and energy consumption.

The application of CMNC extends beyond traditional organic synthesis. It has been utilized in the development of advanced pharmaceutical intermediates, where its reactivity and structural diversity are highly valued. For example, researchers have employed CMNC as a key intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, such as cancer and inflammation. The ability to modify the substituents on the benzene ring allows for fine-tuning of pharmacokinetic properties, making CMNC an invaluable tool in drug discovery.

Another emerging application of CMNC is in materials science, particularly in the development of functional polymers and coatings. The acyl chloride group enables facile polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent studies have demonstrated that polymers derived from CMNC exhibit excellent resistance to UV degradation and chemical corrosion, making them suitable for use in harsh environmental conditions.

Despite its numerous applications, the handling and storage of CMNC require careful consideration due to its reactive nature. Proper safety protocols must be followed to minimize risks associated with exposure or accidental release. Researchers are actively exploring methods to improve the stability of CMNC, either through encapsulation or by developing less reactive analogs that retain its desirable properties while reducing hazards.

In conclusion, 3-Chloro-4-methyl-2-nitrobenzoyl Chloride (CAS No. 1805238-38-3) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. With ongoing advancements in synthetic methodologies and material science, this compound is poised to play an even more significant role in shaping future innovations across industries.